Cas no 94885-02-6 (N-(NBD-Aminohexanoyl) D-erythro-Sphingosine)

N-(NBD-Aminohexanoyl) D-erythro-Sphingosine structure

94885-02-6 structure

Product Name:N-(NBD-Aminohexanoyl) D-erythro-Sphingosine

CAS No:94885-02-6

Molecular Formula:C₃₀H₄₉N₅O₆

Molecular Weight:575.739968061447

CID:752065

PubChem ID:16219783

N-(NBD-Aminohexanoyl) D-erythro-Sphingosine Properties

Names and Identifiers

- Hexanamide,N-[(1S,2R,3E)-2-hydroxy-1-(hydroxymethyl)-3-heptadecenyl]-6-[(7-nitro-2,1,3-benzoxadiazol-4-yl)amino]-
- N-(NBD-Aminohexanoyl) D-erythro-Sphingosine
- N-[6-[(7-nitro-2-1,3-benzoxadiazol-4-yl)amino]hexanoyl]-D-erythro-sphingosine
- C-6 NBD Ceramide
- C6-NBD-CERAMIDE
- Hexanamide,N-[(1S,2R,3E)-2-hydroxy-1-(hydroxymethyl)-3-heptadecenyl]-6-[(7-nitro-2,1,3-benzoxa...
- C6-NBD CERAMIDE
- 2,1,3-Benzoxadiazole, hexanamide deriv. (ZCI)
- Hexanamide, N-[(1S,2R,3E)-2-hydroxy-1-(hydroxymethyl)-3-heptadecenyl]-6-[(7-nitro-2,1,3-benzoxadiazol-4-yl)amino]- (9CI)
- Hexanamide, N-[2-hydroxy-1-(hydroxymethyl)-3-heptadecenyl]-6-[(7-nitro-4-benzofurazanyl)amino]-, [R-[R*,S*-(E)]]- (ZCI)
- N-[(1S,2R,3E)-2-Hydroxy-1-(hydroxymethyl)-3-heptadecen-1-yl]-6-[(7-nitro-2,1,3-benzoxadiazol-4-yl)amino]hexanamide (ACI)
- Hexanamide, N-[2-hydroxy-1-(hydroxymethyl)-3-heptadecenyl]-6-[(7-nitro-2,1,3-benzoxadiazol-4-yl)amino]-, [R-[R*,S*-(E)]]-
- NBD-C 6Cer
- C6 NBD Ceramide (d18:1/6:0)
- CHEMBL135464
- NBD-C6-Cer
- Hexanamide, N-[(1S,2R,3E)-2-hydroxy-1-(hydroxymethyl)-3-heptadecen-1-yl]-6-[(7-nitro-2,1,3-benzoxadiazol-4-yl)amino]-
- DTXSID501334180
- N-(Nbd-aminohexanoyl)-D-erythro-sphingosine
- NS00016772
- HY-W356116
- Q27126704
- C6-Nbd-cer
- UNII-39ZCU6EB2E
- CS-0467369
- N-{6-[(7-nitro-2,1,3-benzoxadiazol-4-yl)amino]hexanoyl}sphingosine
- Nbd-ceramide
- N-(6-((7-Nitro-2-1,3-benzoxadiazol-4-yl)amino)hexanoyl)-D-erythro-sphingosine
- 6-((N-(7-nitrobenz-2-oxa-1,3-diazol-4-yl)amino)hexanoyl)sphingosine
- N-(7-(4-nitrobenzo-2-oxa-1,3-diazole))-6-aminocaproyl sphingosine
- N-(NBD-Aminohexanoyl)sphingosine
- N-[(E,2S,3R)-1,3-dihydroxyoctadec-4-en-2-yl]-6-[(4-nitro-2,1,3-benzoxadiazol-7-yl)amino]hexanamide
- N-((1S,2R,3E)-2-Hydroxy-1-(hydroxymethyl)-3-heptadecen-1-yl)-6-((7-nitro-2,1,3-benzoxadiazol-4-yl)amino)hexanamide
- 39ZCU6EB2E
- DA-51517
- 86701-10-2
- (6-((N-(7-nitrobenz-2-oxa-1,3-diazol-4-yl)amino)hexanoyl)sphingosine)
- CHEBI:59429
- Hexanamide, N-((1S,2R,3E)-2-hydroxy-1-(hydroxymethyl)-3-heptadecen-1-yl)-6-((7-nitro-2,1,3-benzoxadiazol-4-yl)amino)-
- SCHEMBL16216321
- Epitope ID:131179
- 94885-02-6
- N-[(2S,3R,4E)-1,3-Dihydroxy-4-octadecen-2-yl]-6-[(7-nitro-2,1,3-benzoxadiazol-4-yl)amino]hexanamide
- C6 NBD Ceramide
- G77040
- InChIKey： HZIRBXILQRLFIK-VPZZKNKNSA-N
- Inchi： 1S/C30H49N5O6/c1-2-3-4-5-6-7-8-9-10-11-12-13-15-18-27(37)25(23-36)32-28(38)19-16-14-17-22-31-24-20-21-26(35(39)40)30-29(24)33-41-34-30/h15,18,20-21,25,27,31,36-37H,2-14,16-17,19,22-23H2,1H3,(H,32,38)/b18-15+/t25-,27+/m0/s1
- SMILES： N(C1=CC=C([N+](=O)[O-])C2=NON=C12)CCCCCC(=O)N[C@@H](CO)[C@H](O)/C=C/CCCCCCCCCCCCC

Computed Properties

Exact Mass: 575.36800
Hydrogen Bond Donor Count: 4
Hydrogen Bond Acceptor Count: 5
Rotatable Bond Count: 25
Monoisotopic Mass: 575.36828430g/mol
Heavy Atom Count: 41
Complexity: 737
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 7.3
Topological Polar Surface Area: 166Å²

Experimental Properties

LogP: 7.13280
PSA: 180.32000
Color/Form: 1 mg/mL (810209X-1mg)

N-(NBD-Aminohexanoyl) D-erythro-Sphingosine Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P01CC4V-1mg	Hexanamide,N-[(1S,2R,3E)-2-hydroxy-1-(hydroxymethyl)-3-heptadecenyl]-6-[(7-nitro-2,1,3-benzoxadiazol-4-yl)amino]-	94885-02-6	≥98%	1mg	$234.00	2024-04-19
A2B Chem LLC	AW54415-1mg	Hexanamide,N-[(1S,2R,3E)-2-hydroxy-1-(hydroxymethyl)-3-heptadecenyl]-6-[(7-nitro-2,1,3-benzoxadiazol-4-yl)amino]-	94885-02-6	≥98%	1mg	$89.00	2024-07-18
MedChemExpress	HY-W356116-1mg	C6 NBD Ceramide	94885-02-6	≥99.0%	1mg	￥5200
TRC	N381250-1mg	N-(NBD-Aminohexanoyl) D-erythro-Sphingosine	94885-02-6		1mg	$ 190.00	2023-09-06
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	N47250-1mg	C6-NBD-CERAMIDE	94885-02-6	99%	1mg	￥1898.0	2022-04-27
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	C913191-1mg	C6 NBD Ceramide (d18:1/6:0)	94885-02-6	98%	1mg	￥4,262.00	2022-09-02
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.	R021618-1mg	N-[6-[(7-nitro-2-1,3-benzoxadiazol-4-yl)amino]hexanoyl]-D-erythro-sphingosine,99%	94885-02-6	99%	1mg	￥3823	2024-07-19
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.	ajci70434-1mg	C6 NBD Ceramide (d18:1/6:0)	94885-02-6	98%	1mg	￥2045.00	2022-04-26
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	810209P-1MG	C6-NBD Ceramide	94885-02-6		1mg	¥4987.88	2023-11-02

N-(NBD-Aminohexanoyl) D-erythro-Sphingosine Synthesis

Synthetic Circuit 1

123-78-4

88235-25-0

94885-02-6

Reaction Conditions

1.1 Reagents: 1,1′-Carbonyldiimidazole Solvents: Dimethylformamide ; rt
1.2 Solvents: Dimethylformamide ; overnight, rt
1.3 Reagents: Methylamine Solvents: Ethanol , Water ; 90 min, 70 °C

Reference

: A nonradioactive fluorimetric SPE-based ceramide kinase assay using NBD-C6-ceramide

Van Overloop, Helena; Van der Hoeven, Gerd; Van Veldhoven, Paul P., Journal of Lipids, 2012, 404513,

Synthetic Circuit 2

1204427-74-6

123-78-4

94885-02-6

Reaction Conditions

1.1 Solvents: Chloroform ; 48 h, rt

Reference

: Synthesis of fluorescent C24-ceramide: Evidence for acyl chain length dependent differences in penetration of exogenous NBD-ceramides into human skin

Novotny, Jakub; Pospechova, Katerina; Hrabalek, Alexandr; Cap, Robert; Vavrova, Katerina, Bioorganic & Medicinal Chemistry Letters, 2009, 19(24), 6975-6977